Cas no 2126161-76-8 (1-(azetidin-3-yl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one hydrochloride)

• Product Name: 1-(azetidin-3-yl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one hydrochloride
• CAS No: 2126161-76-8
• CID: 4639138
• Update Time: 2025-08-05

1-(azetidin-3-yl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one hydrochloride

Additional information on 1-(azetidin-3-yl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one hydrochloride

1-(Azetidin-3-yl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one hydrochloride (CAS No. 2126161-76-8)

The compound 1-(azetidin-3-yl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one hydrochloride (CAS No. 2126161-76-8) is a structurally complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug design. The molecule incorporates several key functional groups, including an azetidine ring, a pyrrolidone ring, and a 3-methyl oxadiazole moiety, each contributing to its unique chemical properties and biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of azetidine-containing compounds in the development of novel therapeutics. Azetidine, a four-membered saturated heterocycle containing one nitrogen atom, is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability. In the case of 1-(azetidin-3-yl)-4-(3-methyl..., the azetidine group plays a critical role in stabilizing the overall molecular structure while enhancing its interaction with biological targets.

The pyrrolidone ring in this compound is another key structural feature that contributes to its functionality. Pyrrolidones are well-known for their ability to form hydrogen bonds, which are essential for molecular recognition and binding in biological systems. This property makes pyrrolidone-containing compounds highly desirable in drug design, particularly for targeting enzymes and receptors involved in various disease pathways.

The 3-methyl oxadiazole moiety further enhances the compound's chemical diversity and biological activity. Oxadiazoles are five-membered heterocycles containing two nitrogen atoms and one oxygen atom, known for their stability and ability to participate in various chemical reactions. The methyl substitution at position 3 introduces additional electronic effects, potentially modulating the compound's reactivity and selectivity towards specific biological targets.

Recent studies have demonstrated that 1-(azetidin... exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and antitumor activities. Researchers have reported that this compound can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a potential candidate for treating inflammatory diseases like arthritis and asthma.

In addition to its anti-inflammatory effects, CAS No. 2126161... has shown significant potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in various types of cancers. These findings underscore the compound's versatility as a multifunctional therapeutic agent.

The synthesis of 1-(azetidin... involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and hydrogenation steps. The development of efficient synthetic routes has been a focus of recent research efforts, with chemists exploring novel catalysts and reaction conditions to improve yield and purity. These advancements have made it possible to scale up production for preclinical testing and eventual clinical trials.

From an analytical standpoint, the characterization of CAS No. 2126... has been carried out using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and LCMS (liquid chromatography-mass spectrometry). These analyses have provided detailed insights into the compound's molecular structure and purity, ensuring its suitability for biological testing.

Looking ahead, 1-(azetidin... holds immense promise as a lead compound for drug discovery programs targeting inflammatory diseases and cancer. Its unique combination of structural features and pharmacological activities positions it as a valuable asset in the development of next-generation therapeutics.